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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

enhancing the stability of perovskite materials through doping with manganese iodide. The

inclusion of manganese ions into the perovskite lattice has been demonstrated to significantly

improve material robustness against environmental stressors such as humidity, light, and heat,

paving the way for more durable and commercially viable perovskite-based optoelectronic

devices.

Introduction to Manganese Doping in Perovskites
Lead-halide perovskites are a class of materials with exceptional optoelectronic properties,

making them highly promising for applications in solar cells, light-emitting diodes (LEDs), and

photodetectors. However, their long-term stability remains a critical challenge, hindering

widespread commercialization. A key degradation pathway is ion migration within the

perovskite crystal lattice, which can be exacerbated by environmental factors.

Doping the perovskite structure with manganese(II) ions (Mn²⁺), often introduced in the form of

manganese iodide (MnI₂), has emerged as an effective strategy to mitigate these stability

issues. The incorporation of Mn²⁺ at the lead (Pb²⁺) site in the perovskite lattice leads to

several beneficial effects, including the suppression of ion migration, improved thermal stability,

and enhanced photoluminescence quantum yield (PLQY).[1][2][3]
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Mechanism of Enhanced Stability
The primary mechanism by which manganese doping enhances perovskite stability is the

reduction of ion migration.[1] This is attributed to the stronger chemical bond between

manganese and the halide ions (e.g., iodide) compared to the Pb-halide bond.[1] This stronger

interaction increases the activation energy required for ion movement within the crystal lattice,

effectively "locking" the ions in place and preventing their migration.[1]

First-principle calculations have shown that Mn²⁺ doping increases the formation energy of the

perovskite nanocrystals, leading to significantly improved thermal stability.[4] By replacing Pb²⁺,

the smaller Mn²⁺ ions can also induce lattice contraction, which further contributes to a more

robust and stable crystal structure.[4]
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Mechanism of Enhanced Stability
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Mechanism of manganese-induced perovskite stabilization.

Quantitative Data on Performance and Stability
The following tables summarize the quantitative improvements observed in manganese-doped

perovskite materials and devices as reported in the literature.

Table 1: Enhancement of Photoluminescence Quantum Yield (PLQY)
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Perovskite
Composition

Mn²⁺ Doping
Concentration

Undoped
PLQY (%)

Doped PLQY
(%)

Reference

MAPbBr₃ 17% 38 72 [3]

CsPb(Cl/Br)₃ Not specified <5 29 [5]

CH₃NH₃Pb₁₋ₓMn

ₓI₃
up to 15% 98 >50 [6]

Table 2: Improvement in Perovskite LED Performance and Stability

Perovskite
Composition

Parameter
Undoped
Value

Mn²⁺ Doped
Value

Reference

PEABr₀.₂Cs₀.₄M

A₀.₆PbBr₃

Activation

Energy for Ion

Migration

0.21 ± 0.03 eV 0.40 ± 0.08 eV [1][7]

Quasi-bulk

2D/3D

Perovskites

Operational

Stability (Red

LEDs)

Not specified > 5 hours [2]

Quasi-bulk

2D/3D

Perovskites

Maximum

Brightness

(Green LEDs)

Not specified 97,000 cd/m² [2]

Table 3: Enhanced Stability of Perovskite Solar Cells

Device
Architecture

Stability Test
Condition

Undoped
Performance
Retention

Mn-doped HTL
Performance
Retention

Reference

Inverted PSC

with NiOₓ HTL

35 days under

1000 W/m²

illumination

55% of initial

PCE

70% of initial

PCE
[8]
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Protocol for Synthesis of Manganese-Doped
Methylammonium Lead Iodide (MAPbI₃) Perovskite
Quantum Dots
This protocol is adapted from a facile room-temperature synthesis method.[6]

Materials:

Methylammonium iodide (MAI)

Lead(II) iodide (PbI₂)

Manganese(II) iodide (MnI₂)

N,N-Dimethylformamide (DMF)

Toluene

Oleic acid (OA)

Oleylamine (OAm)

Procedure:

Precursor Solution Preparation:

Prepare a stock solution of the desired total metal concentration (Pb²⁺ + Mn²⁺) in DMF.

For undoped MAPbI₃, dissolve stoichiometric amounts of MAI and PbI₂ in DMF.

For manganese-doped samples, substitute a desired molar percentage of PbI₂ with MnI₂.

For example, for a 10% Mn-doped sample, use a 0.9:0.1 molar ratio of PbI₂ to MnI₂.

Ligand Solution Preparation:

In a separate vial, prepare a solution of oleic acid and oleylamine in toluene.

Synthesis:
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Under vigorous stirring, rapidly inject a specific volume of the precursor solution into the

ligand solution at room temperature.

The solution should immediately show a color change, indicating the formation of

perovskite quantum dots.

Continue stirring for a few minutes to ensure a complete reaction.

Purification:

Centrifuge the resulting solution to precipitate the quantum dots.

Discard the supernatant and re-disperse the quantum dots in fresh toluene.

Repeat the centrifugation and re-dispersion steps two more times to remove unreacted

precursors and excess ligands.

Storage:

Store the purified quantum dots dispersed in toluene in a dark, inert atmosphere (e.g., in a

glovebox).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

Start
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Workflow for Mn-doped perovskite quantum dot synthesis.
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Protocol for Stability Testing of Perovskite
Films/Devices
This protocol is based on the International Summit on Organic Photovoltaic Stability (ISOS)

guidelines and common practices for perovskite stability evaluation.[1][2][9]

Equipment:

Solar simulator with a light source equivalent to AM 1.5G (1000 W/m²)

Environmental chamber with controlled humidity and temperature

Source measure unit (SMU) for current-voltage (I-V) characterization

Spectrometer for photoluminescence measurements

Procedure:

Initial Characterization (T=0):

Measure the initial power conversion efficiency (PCE) of the solar cell or the initial

photoluminescence intensity of the perovskite film.

Record the initial I-V curve and PL spectrum as a baseline.

Stress Conditions:

Humidity Stress: Place the unencapsulated or encapsulated devices/films in an

environmental chamber with a controlled relative humidity (e.g., 50-85% RH) at a constant

temperature (e.g., 25°C or 60°C) in the dark.

Thermal Stress: Place the devices/films in an oven or environmental chamber at an

elevated temperature (e.g., 85°C) in an inert atmosphere (e.g., nitrogen).

Light Soaking Stress: Continuously illuminate the devices/films under a solar simulator at

1-sun intensity (1000 W/m²) at a controlled temperature (e.g., 25°C or 60°C).

Periodic Characterization:
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At regular time intervals (e.g., every 1, 10, 50, 100 hours), remove the samples from the

stress conditions and re-characterize their performance (PCE or PL intensity).

Allow the samples to equilibrate to ambient conditions before measurement to ensure

consistency.

Data Analysis:

Plot the normalized PCE or PL intensity as a function of time for both the undoped and

Mn-doped samples.

Determine the T₈₀ lifetime, which is the time it takes for the performance to degrade to

80% of its initial value.
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Stability Testing Workflow
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Workflow for perovskite stability testing.
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Conclusion
Doping perovskites with manganese iodide is a highly effective strategy for enhancing their

stability, a critical step towards the commercialization of perovskite-based technologies. The

protocols and data presented in these application notes provide a foundation for researchers to

implement this technique and to systematically evaluate the stability of their materials and

devices. The suppression of ion migration through manganese doping offers a clear pathway to

more robust and durable perovskite optoelectronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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